2,12-dimethyl-6,8-dioxa-4,5,9,10-tetraazatrideca-4,9-diene 4,10-dioxide

• IUPAC Name: (E)-2-methylpropyl-[[(E)-[2-methylpropyl(oxido)azaniumylidene]amino]oxymethoxyimino]-oxidoazanium
• InChI: InChI=1S/C9H20N4O4/c1-8(2)5-12(14)10-16-7-17-11-13(15)6-9(3)4/h8-9H,5-7H2,1-4H3/b12-10+,13-11+
• InChI Key: RSAIRKZESAUABD-DCIPZJNNSA-N
• Canonical SMILES: CC(C)C[N+](=NOCON=[N+](CC(C)C)[O-])[O-]
• Isomeric SMILES: CC(C/[N+](=N\OCO/N=[N+](/[O-])\CC(C)C)/[O-])C
• Molecular Formula: C9H20N4O4
• Molecular Weight: 248.28 g/mol

Description

2,12-dimethyl-6,8-dioxa-4,5,9,10-tetraazatrideca-4,9-diene 4,10-dioxide is a chemical compound that has gained attention in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,12-dimethyl-6,8-dioxa-4,5,9,10-tetraazatrideca-4,9-diene 4,10-dioxide is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes or signaling pathways in cells, leading to the observed effects on inflammation, tumor growth, and fibrosis.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce the expression of fibrotic markers, and induce apoptosis in cancer cells. Additionally, it has been reported to have antioxidant properties and to enhance the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

One advantage of using 2,12-dimethyl-6,8-dioxa-4,5,9,10-tetraazatrideca-4,9-diene 4,10-dioxide in lab experiments is its high purity and yield, which makes it easier to work with. However, one limitation is the limited availability of the compound, which can make it difficult to obtain for some researchers.

Future Directions

There are many potential future directions for research on 2,12-dimethyl-6,8-dioxa-4,5,9,10-tetraazatrideca-4,9-diene 4,10-dioxide. One direction is to investigate its potential use as a therapeutic agent for various diseases, such as cancer and fibrosis. Another direction is to explore its potential applications in the development of sensors and other electronic devices. Additionally, further research could be done to elucidate the compound's mechanism of action and to develop more efficient synthesis methods.

Scientific Research Applications

2,12-dimethyl-6,8-dioxa-4,5,9,10-tetraazatrideca-4,9-diene 4,10-dioxide has been studied for its potential applications in various scientific fields. In the field of medicine, it has been investigated for its anti-inflammatory, anti-tumor, and anti-fibrotic properties. In the field of chemistry, it has been used as a catalyst for various reactions. In the field of materials science, it has been studied for its potential use in the development of sensors and other electronic devices.